Cas no 1337152-88-1 (6-BROMO-5-CHLORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE)

• Product Name: 6-BROMO-5-CHLORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
• CAS No: 1337152-88-1
• MF: C₁₀H₁₁BrClN
• MW: 260.558040857315
• CID: 5581765
• PubChem ID: 129970684
• Update Time: 2025-06-10

6-BROMO-5-CHLORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-5-CHLORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
• 1-Naphthalenamine, 6-bromo-5-chloro-1,2,3,4-tetrahydro-
• 1337152-88-1
• Y13111

• Inchi： 1S/C10H11BrClN/c11-8-5-4-6-7(10(8)12)2-1-3-9(6)13/h4-5,9H,1-3,13H2
• InChI Key： ZGZMNTZMAGGRIK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1Cl)CCCC2N

Computed Properties

• Exact Mass: 258.97634g/mol
• Monoisotopic Mass: 258.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.515±0.06 g/cm3(Predicted)
• Boiling Point: 333.3±42.0 °C(Predicted)
• pka: 8.82±0.20(Predicted)

Additional information on 6-BROMO-5-CHLORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE

Introduction to 6-BROMO-5-CHLORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE (CAS No. 1337152-88-1)

6-BROMO-5-CHLORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE, identified by its Chemical Abstracts Service (CAS) number 1337152-88-1, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic amine derivative features a naphthalene core modified with bromine and chlorine substituents, making it a versatile intermediate in synthetic chemistry. The presence of both bromo and chloro functional groups enhances its reactivity, facilitating various chemical transformations that are crucial for drug development and material science applications.

The compound's structure, characterized by a tetrahydropyran ring fused to the naphthalene system, imparts unique electronic and steric properties. These attributes make it particularly valuable in the synthesis of complex molecules, including biologically active agents. Recent advancements in medicinal chemistry have highlighted the utility of such halogenated naphthalenes in designing novel therapeutic entities.

In the context of modern drug discovery, 6-BROMO-5-CHLORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE has been explored as a precursor for developing small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in generating derivatives with potential antimicrobial and anti-inflammatory properties. The bromo and chloro groups serve as handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing intricate molecular frameworks.

One of the most compelling aspects of this compound is its application in the synthesis of tetrahydropyranonaphthalenes, a class of scaffolds that mimic natural products and exhibit diverse biological activities. Researchers have leveraged the reactivity of 6-BROMO-5-CHLORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE to develop novel analogs with enhanced pharmacokinetic profiles. These efforts align with the growing demand for structurally unique compounds that can overcome resistance mechanisms associated with existing therapeutics.

The pharmaceutical industry has also shown interest in this compound due to its potential use in central nervous system (CNS) drug development. The lipophilic nature of the tetrahydropyran ring enhances blood-brain barrier penetration, a critical factor for CNS-targeting agents. Preliminary studies suggest that derivatives of 6-BROMO-5-CHLORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE may exhibit neuroprotective effects, making them promising candidates for treating neurodegenerative disorders.

From a synthetic chemistry perspective, 6-BROMO-5-CHLORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE exemplifies the importance of heterocyclic intermediates in streamlining drug discovery processes. Its accessibility through multi-step organic synthesis allows chemists to rapidly explore structural variations without compromising yield or purity. This flexibility is particularly valuable in high-throughput screening programs aimed at identifying lead compounds for further optimization.

The compound's role extends beyond pharmaceutical applications into materials science. For example, researchers have investigated its potential as a building block for organic semiconductors due to its conjugated system and halogenated substituents. These features contribute to tunable electronic properties, making it suitable for optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

Recent patents and scientific literature underscore the growing interest in 6-BROMO-5-CHLORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE as a key intermediate. Companies specializing in fine chemicals have incorporated this compound into their catalogs to meet the demands of academic and industrial researchers. The availability of high-purity samples ensures that scientists can conduct rigorous investigations without concerns about impurities affecting experimental outcomes.

The synthesis of 6-BROMO-5-CHLORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE typically involves multi-step processes starting from commercially available precursors such as 1-indanamine or 2-naphthylamine derivatives. Key steps include halogenation using reagents like N-bromosuccinimide (NBS) or sulfuryl chloride (SO₂Cl₂), followed by cyclization under controlled conditions to form the tetrahydropyran ring. Optimization of reaction parameters is essential to achieve high yields and minimize side products.

In conclusion,6-BROMO-5-Chloro - 1 , 2 , 3 , 4 - Tetrahydropyranonaphthalen - 1 - Amin ( CAS No .1337152 -88 - 1 ) is a multifaceted compound with broad applications across pharmaceuticals , agrochemicals , and materials science . Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and medicinal chemists alike . As research continues to uncover new uses for this versatile intermediate , its significance is expected to grow further .